Cas no 80712-12-5 (1-(2,4-Dimethylallophanoyl)-4-phenylpiperazine)
80712-12-5 structure
Product Name:1-(2,4-Dimethylallophanoyl)-4-phenylpiperazine
CAS No:80712-12-5
MF:C14H20N4O2
MW:276.334202766418
CID:986010
PubChem ID:3066934
Update Time:2025-04-20
1-(2,4-Dimethylallophanoyl)-4-phenylpiperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,4-Dimethylallophanoyl)-4-phenylpiperazine
- N-methyl-N-(methylcarbamoyl)-4-phenylpiperazine-1-carboxamide
- GLQHCAAZRUCUKS-UHFFFAOYSA-N
- N-Methyl-N-((methylamino)carbonyl)-4-phenyl-1-piperazinecarboxamide
- SCHEMBL11303400
- DTXSID00230522
- 80712-12-5
- 1-Piperazinecarboxamide, N-methyl-N-((methylamino)carbonyl)-4-phenyl-
- 1-(2,4-dimethyl-allophanoyl)-4-phenylpiperazine
-
- Inchi: 1S/C14H20N4O2/c1-15-13(19)16(2)14(20)18-10-8-17(9-11-18)12-6-4-3-5-7-12/h3-7H,8-11H2,1-2H3,(H,15,19)
- InChI Key: GLQHCAAZRUCUKS-UHFFFAOYSA-N
- SMILES: O=C(N(C(NC)=O)C)N1CCN(C2C=CC=CC=2)CC1
Computed Properties
- Exact Mass: 276.15862589g/mol
- Monoisotopic Mass: 276.15862589g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.5
- Topological Polar Surface Area: 55.9Ų
1-(2,4-Dimethylallophanoyl)-4-phenylpiperazine Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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